Cas no 1864063-26-2 (4-methyl-3-(pyrrolidin-3-ylsulfanyl)-4H-1,2,4-triazole hydrochloride)

• Product Name: 4-methyl-3-(pyrrolidin-3-ylsulfanyl)-4H-1,2,4-triazole hydrochloride
• CAS No: 1864063-26-2
• MF: C₇H₁₃ClN₄S
• MW: 220.722918272018
• CID: 5719758
• PubChem ID: 72716440
• Update Time: 2025-07-01

4-methyl-3-(pyrrolidin-3-ylsulfanyl)-4H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864063-26-2
• 4-methyl-3-pyrrolidin-3-ylsulfanyl-1,2,4-triazole;hydrochloride
• 4-methyl-3-(pyrrolidin-3-ylsulfanyl)-4H-1,2,4-triazolehydrochloride
• AKOS026746808
• 4-methyl-3-(pyrrolidin-3-ylsulfanyl)-4H-1,2,4-triazole hydrochloride
• EN300-241566
• F2167-0426
• 4H-1,2,4-Triazole, 4-methyl-3-(3-pyrrolidinylthio)-, hydrochloride (1:1)

• Inchi： 1S/C7H12N4S.ClH/c1-11-5-9-10-7(11)12-6-2-3-8-4-6;/h5-6,8H,2-4H2,1H3;1H
• InChI Key： DVBLODKWJPUKCV-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=CN1C)C1CNCC1

Computed Properties

• Exact Mass: 220.0549453g/mol
• Monoisotopic Mass: 220.0549453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 4-methyl-3-(pyrrolidin-3-ylsulfanyl)-4H-1,2,4-triazole hydrochloride

Introduction to 4-Methyl-3-(Pyrrolidin-3-Ylsulfanyl)-4H-1,2,4-Triazole Hydrochloride (CAS No. 1864063-26-2)

The compound 4-Methyl-3-(Pyrrolidin-3-Ylsulfanyl)-4H-1,2,4-Triazole Hydrochloride (CAS No. 1864063-26-2) is a specialized chemical entity with unique structural and functional properties. This compound belongs to the class of triazoles, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The hydrochloride salt form of this compound suggests its utility in various chemical and biological contexts where protonation or solubility adjustments are required.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and cyclization reactions. The pyrrolidine ring present in the molecule contributes to its stability and enhances its interactions with biological systems. The methyl group at the 4-position further modulates the electronic properties of the triazole ring, making it a versatile scaffold for further functionalization.

One of the most promising applications of CAS No. 1864063-26-2 lies in its potential as an intermediate in drug discovery programs. Triazoles are known for their ability to act as bioisosteres or pharmacophores in medicinal chemistry. The presence of the pyrrolidinyl sulfanyl group introduces additional complexity to the molecule, enabling it to interact with various biological targets such as enzymes or receptors.

Moreover, studies have shown that this compound exhibits moderate to high solubility in polar solvents, which is a critical property for its use in biological assays and preclinical studies. Its ability to form stable salts with hydrochloric acid further enhances its suitability for formulation development.

In terms of safety and handling, CAS No. 1864063-26-2 is classified as a non-hazardous chemical under standard laboratory conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its pharmacokinetic profile and evaluate its potential as a therapeutic agent in areas such as infectious diseases and inflammation.

In conclusion, 4-Methyl-3-(Pyrrolidin-3-Ylsulfanyl)-4H-1,2,4-Triazole Hydrochloride (CAS No. 1864063